N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-(2-sec-butylphenoxy)acetamide

• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-(2-butan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C26H27N3O2/c1-4-17(2)20-9-5-8-12-24(20)31-16-25(30)27-23-15-19(14-13-18(23)3)26-28-21-10-6-7-11-22(21)29-26/h5-15,17H,4,16H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key: ZBTWBWUXVJNELF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1OCC(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4N3)C
• Molecular Formula: C26H27N3O2
• Molecular Weight: 413.5 g/mol

Description

N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-(2-sec-butylphenoxy)acetamide, also known as BIBX1382, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Synthesis and Characterization

Benzimidazole derivatives, including N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-(2-sec-butylphenoxy)acetamide, have been synthesized and characterized through various methods. The synthesis processes often involve reactions under specific conditions to achieve the desired compounds. These synthesized compounds are characterized using techniques such as NMR, IR spectroscopy, and elemental analysis to determine their structure and properties (Li Ying-jun, 2012).

Antimicrobial Activity

Several studies have explored the antimicrobial properties of benzimidazole derivatives. These compounds have been evaluated for their effectiveness against various bacterial and fungal strains. Some derivatives have shown potent antibacterial activities, particularly against resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and methicillin-resistant Staphylococcus epidermidis (MRSE), highlighting their potential as antimicrobial agents (S. Ozden et al., 2005).

Antioxidant and Anticancer Applications

Benzimidazole derivatives have also been investigated for their antioxidant properties. Certain derivatives have been studied as antioxidants for base oils, demonstrating their ability to inhibit oxidation and potentially serve as stabilizers in industrial applications (J. Basta et al., 2017). Furthermore, the anticancer activity of benzimidazole derivatives has been evaluated, with some compounds showing considerable activity against various cancer cell lines, indicating their potential in cancer research and therapy (L. Yurttaş et al., 2015).

Green Synthesis Approaches

The synthesis of N-substituted benzimidazoles has been carried out using green chemistry principles, aiming to reduce environmental impact. These approaches involve using less harmful reagents and solvents, and some synthesized compounds have shown significant antibacterial activity against MRSA, underscoring the importance of sustainable practices in chemical synthesis (S. Chaudhari et al., 2020).